Cas no 88881-74-7 (Ethyl 2-(4-acetamidophenyl)sulfonylacetate)

• Product Name: Ethyl 2-(4-acetamidophenyl)sulfonylacetate
• CAS No: 88881-74-7
• MF: C₁₂H₁₅NO₅S
• MW: 285.316202402115
• CID: 61206
• PubChem ID: 328908
• Update Time: 2025-04-18

Ethyl 2-(4-acetamidophenyl)sulfonylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-acetamidophenyl)sulfonylacetate
• DTXSID90316985
• NSC309862
• NSC-309862
• Ethyl-a-(4-acetamidophenylsulfonyl)acetate
• ETHYL 2-(4-ACETAMIDOPHENYLSULFONYL)ACETATE
• 88881-74-7
• AKOS024323925

• Inchi： 1S/C12H15NO5S/c1-3-18-12(15)8-19(16,17)11-6-4-10(5-7-11)13-9(2)14/h4-7H,3,8H2,1-2H3,(H,13,14)
• InChI Key： PCIPTNIPCSLGLF-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)(C1C=CC(=CC=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 285.067
• Monoisotopic Mass: 285.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.313
• Boiling Point: 532.4°C at 760 mmHg
• Flash Point: 275.8°C
• Refractive Index: 1.547